Cas no 1249761-56-5 (6-Isopropoxy-5-methylpyridin-3-amine)

6-Isopropoxy-5-methylpyridin-3-amine is a pyridine derivative featuring an isopropoxy substituent at the 6-position and a methyl group at the 5-position, with an amine functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-donating isopropoxy group and the reactive amine moiety, make it valuable for constructing complex heterocyclic frameworks. The compound exhibits good stability under standard conditions, facilitating its handling and storage. Its synthetic utility is further enhanced by its compatibility with a range of coupling and functionalization reactions, making it a useful building block in medicinal chemistry and material science applications.

6-Isopropoxy-5-methylpyridin-3-amine structure

1249761-56-5 structure

Product Name:6-Isopropoxy-5-methylpyridin-3-amine

CAS No:1249761-56-5

MF:C₉H₁₄N₂O

MW:166.220262050629

CID:1031316

PubChem ID:62475577

Update Time:2025-05-27

6-Isopropoxy-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-Isopropoxy-5-methylpyridin-3-amine
- 5-methyl-6-propan-2-yloxypyridin-3-amine
- 1249761-56-5
- CS-0274582
- 5-methyl-6-(propan-2-yloxy)pyridin-3-amine
- EN300-1295999
- J-518822
- AKOS011763960
- AS-50255
- DB-383784
- SB54072
- 5-Methyl-6-[(propan-2-yl)oxy]pyridin-3-amine
- O11600
- DTXSID60734394
- Inchi： 1S/C9H14N2O/c1-6(2)12-9-7(3)4-8(10)5-11-9/h4-6H,10H2,1-3H3
- InChI Key： NXDNQXOKILIMDK-UHFFFAOYSA-N
- SMILES： O(C1C(C)=CC(=CN=1)N)C(C)C

Computed Properties

Exact Mass: 166.110613074g/mol
Monoisotopic Mass: 166.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 48.1Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 288.1±35.0 °C at 760 mmHg
Flash Point: 128.1±25.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Isopropoxy-5-methylpyridin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Isopropoxy-5-methylpyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I918328-100mg	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5		100mg	$ 70.00	2022-06-02
TRC	I918328-500mg	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5		500mg	$ 230.00	2022-06-02
TRC	I918328-1g	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5		1g	$ 340.00	2022-06-02
Alichem	A029190882-10g	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5	95%	10g	$1055.25	2023-09-03
Alichem	A029190882-25g	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5	95%	25g	$1340.00	2023-09-03
Alichem	A029190882-100g	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5	95%	100g	$2626.40	2023-09-03
Chemenu	CM175324-5g	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5	95%	5g	$607	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I85750-1g	5-methyl-6-propan-2-yloxypyridin-3-amine	1249761-56-5	98%	1g	¥3032.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I85750-250mg	5-methyl-6-propan-2-yloxypyridin-3-amine	1249761-56-5	98%	250mg	¥1822.0	2023-09-07
Chemenu	CM175324-5g	6-Isopropoxy-5-methylpyridin-3-amine	1249761-56-5	95%	5g	$607	2022-06-13